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Compound of Interest

Compound Name: Fenoxaprop, (-)-
CAS No.: 113776-21-9
Cat. No.: B15722565
Get Quote
. J

This document provides essential safety and logistical information for the proper disposal of
Fenoxaprop, (-)-, a selective herbicide. The following procedures are designed to ensure the
safety of laboratory personnel and to minimize environmental impact, adhering to best
practices for chemical waste management.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the potential hazards
associated with Fenoxaprop, (-)- and to take appropriate safety measures.

Personal Protective Equipment (PPE): All personnel handling Fenoxaprop, (-)- must wear the
following PPE to prevent exposure:

o Eye Protection: Safety goggles with side-shields.[1]
» Hand Protection: Protective, chemical-resistant gloves.[1][2]

+ Skin and Body Protection: Impervious clothing to avoid skin contact.[1]
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» Respiratory Protection: A suitable respirator should be used, especially in areas with
inadequate ventilation or when dealing with dust or aerosols.[1]

Engineering Controls:

e Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
vapors, mists, or dust.[1][2]

e Ensure that a safety shower and an eye wash station are readily accessible.[1]

Il. Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain the material
and prevent further contamination.

Spill Containment and Cleanup:

Evacuate and Secure: Evacuate non-essential personnel from the spill area.[1][2]
e Ventilate: Ensure adequate ventilation.[1]

o Containment: Prevent the spill from spreading and keep it away from drains, water courses,
and soil.[1][3]

o Absorption: For liquid spills, absorb the material using an inert, liquid-binding material such
as diatomite or universal binders.[1] For solid spills, carefully sweep or vacuum the material
and place it into a suitable container for disposal.[3]

o Decontamination: Decontaminate the affected surfaces and equipment by scrubbing with
alcohol.[1]

o Disposal: Dispose of all contaminated materials, including absorbents and cleaning supplies,
as hazardous waste according to the procedures outlined in Section IV.[1]

lll. Quantitative Data Summary

While specific quantitative limits for disposal are determined by local regulations, the following
table summarizes key toxicity data for Fenoxaprop-P-ethyl, which is crucial for understanding
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its environmental impact and handling requirements.

Parameter Value Species Exposure Time Reference
Aquatic Toxicity
(Fish)
Oncorhynchus
LC50 0.39 mg/l mykiss (rainbow 96 h [3]
trout)
Lepomis
LC50 0.19 mg/l macrochirus 96 h [3]

(Bluegill sunfish)

Oncorhynchus
NOEC (Chronic) 0.036 mg/l mykiss (rainbow 91d [3]

trout)

Aquatic Toxicity

(Invertebrates)

Daphnia magna

EC50 > 1.058 mg/l 48 h [3]

(Water flea)
] Daphnia (water

NOEC (Chronic) 0.22 mgl/l 21d [3]
flea)

Aquatic Toxicity

(Plants)
Raphidocelis
subcapitata

EC50 0.54 mg/l 72 h [3]
(freshwater
green alga)

LC50: Lethal Concentration, 50%. The concentration of a chemical which kills 50% of a sample
population. EC50: Effective Concentration, 50%. The concentration of a chemical that causes a
specified effect in 50% of a sample population. NOEC: No Observed Effect Concentration. The
highest tested concentration of a substance at which no statistically significant effect is
observed.
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IV. Step-by-Step Disposal Procedure

The proper disposal of Fenoxaprop, (-)- and its containers must be conducted in compliance
with all applicable federal, state, and local regulations.[1][3] Remaining quantities of the
material and any uncleaned empty packaging are to be considered hazardous waste.[4]

» Waste Identification and Segregation:

o ldentify all waste materials containing Fenoxaprop, (-)-, including the pure substance,
contaminated solutions, and any contaminated lab supplies (e.g., gloves, absorbent
materials, glassware).

o Segregate this waste from other laboratory waste streams to prevent cross-contamination.
e Waste Containerization:

o Use a dedicated, properly labeled, and sealable hazardous waste container for all
Fenoxaprop, (-)- waste.[2] The container should be in good condition and compatible with
the chemical.

o The label should clearly indicate "Hazardous Waste" and identify the contents, including
"Fenoxaprop".

o Container Management:
o Keep the waste container tightly sealed when not in use.[1]

o Store the container in a cool, well-ventilated, and designated hazardous waste
accumulation area.[1][5]

o Keep the waste container away from direct sunlight and sources of ignition.[1]
e Disposal of Empty Containers:
o Do not reuse empty Fenoxaprop, (-)- containers for any purpose.[3][6]

o Completely empty the container before disposal.[3]
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o Rinse the empty container thoroughly. The rinse water should be collected and treated as
hazardous waste.[3][7]

o Dispose of the cleaned, empty container in accordance with institutional and local
regulations, which may include sanitary landfill or incineration.[3]

e Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and final disposal of the
waste.

o Provide the waste contractor with all necessary information about the waste material,
including the Safety Data Sheet (SDS).

Important Considerations:

o Regulatory Compliance: State and local regulations for hazardous waste disposal may be
more stringent than federal requirements. Always consult with your local authorities.[3][6]

e Environmental Protection: Never pour Fenoxaprop, (-)- or its solutions down the sink, toilet,
or any drain.[6] This substance is very toxic to aquatic life with long-lasting effects.[2][5]
Prevent any release into the environment.[1][2]

V. Experimental Workflow and Logical Relationships

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Fenoxaprop, (-)- in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of Fenoxaprop waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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